Unii-rbw4B7AR7S
Overview
Description
Unii-rbw4B7AR7S is a novel synthetic compound developed by scientists to study the biochemical and physiological effects of an active pharmaceutical ingredient. It is a small molecule that is structurally related to the active pharmaceutical ingredient, which is widely used in the pharmaceutical industry. Unii-rbw4B7AR7S has been studied in various laboratory experiments to investigate its potential use in the medical field.
Scientific Research Applications
Medicine
Unii-rbw4B7AR7S may have potential applications in the field of medicine. While specific applications are not directly mentioned in the search results, the compound’s unique structure could make it a candidate for further exploration in drug discovery and disease treatment .
Chemistry
In the field of chemistry, Unii-rbw4B7AR7S could be studied for its unique molecular structure. The compound has a molecular formula of C19H20N8 and could be of interest in studies related to structural isomerism .
Biology
Unii-rbw4B7AR7S could be used in biological research, particularly in the field of protein biology. Its unique structure could interact with various proteins, potentially influencing their function.
Pharmacology
The compound could have potential applications in pharmacology. As an unique ingredient identifier (UNII), it is linked to a substance’s molecular structure or descriptive information and is generated by the Global Substance Registration System (GSRS) of the Food and Drug Administration (FDA) . This suggests that it could be used in the development of new drugs or therapies.
Environmental Science
Unii-rbw4B7AR7S could potentially be used in environmental science research. While specific applications are not directly mentioned in the search results, the compound could be used in studies related to environmental impact assessment, renewable energies, and environmental policy .
Mechanism of Action
Mode of Action
It is under investigation in clinical trials .
Pharmacokinetics
. These properties are crucial for understanding the compound’s bioavailability and its overall effect in the body.
Result of Action
The molecular and cellular effects of Unii-rbw4B7AR7S’s action are currently under investigation. Clinical trials are being conducted to evaluate the efficacy and safety of this compound .
properties
IUPAC Name |
2-[3-[bis(1,2,4-triazol-1-yl)methyl]-5-(2-cyanopropan-2-yl)phenyl]-2-methylpropanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N8/c1-18(2,8-20)15-5-14(6-16(7-15)19(3,4)9-21)17(26-12-22-10-24-26)27-13-23-11-25-27/h5-7,10-13,17H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUHGDOYIJRDZCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=CC(=CC(=C1)C(N2C=NC=N2)N3C=NC=N3)C(C)(C)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Unii-rbw4B7AR7S | |
CAS RN |
1186102-55-5 |
Source
|
| Record name | 5-(Bis(1H-1,2,4-triazol-1-yl)methyl)-alpha1,alpha1,alpha3,alpha3-tetramethyl-1,3-benzenediacetonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1186102555 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-(BIS(1H-1,2,4-TRIAZOL-1-YL)METHYL)-.ALPHA.1,.ALPHA.1,.ALPHA.3,.ALPHA.3-TETRAMETHYL-1,3-BENZENEDIACETONITRILE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RBW4B7AR7S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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